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Introduction
Elacomine is a naturally occurring oxindole alkaloid first isolated from the plant species

Elaeagnus commutata.[1] It belongs to the spirooxindole class of compounds, a group of

molecules that have garnered significant interest in medicinal chemistry due to their diverse

biological activities.[2][3][4][5][6] Elacomine co-exists with its stereoisomer, isoelacomine, and

is found as a racemic mixture in its natural source.[1] This technical guide provides a

comprehensive overview of the known physical and chemical properties of Elacomine, details

on its isolation and synthesis, and a discussion of the potential biological significance of the

broader spirooxindole class.

Physicochemical Properties of Elacomine
While extensive experimental data for some physical properties of Elacomine, such as melting

and boiling points, are not readily available in the public domain, a collection of its key chemical

and computed physical properties has been compiled. This information is crucial for its

identification, characterization, and handling in a laboratory setting.
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Property Value Source

IUPAC Name

(2'S,3R)-6-hydroxy-2'-(2-

methylpropyl)spiro[1H-indole-

3,3'-pyrrolidine]-2-one

[7]

CAS Number 176300-92-8 [8]

Chemical Formula C₁₅H₂₀N₂O₂ [8]

Molar Mass 260.337 g·mol⁻¹ [8]

Monoisotopic Mass 260.152477885 Da [7]

Topological Polar Surface Area 61.4 Å² [7]

XlogP 1.7 [7]

Natural Source Elaeagnus commutata [1][9]

Experimental Protocols
General Protocol for Alkaloid Extraction from Plant
Material
While a specific, detailed protocol for the isolation of Elacomine from Elaeagnus commutata is

not extensively documented in the available literature, a general procedure for the extraction of

alkaloids from plant sources can be described. This typically involves the following steps:

Sample Preparation: The plant material (in the case of Elacomine, the roots of Elaeagnus

commutata) is dried, ground into a coarse powder to increase the surface area for extraction.

[10]

Basification and Extraction: The powdered plant material is treated with a base, such as

ammonium hydroxide, to liberate the free alkaloid bases from their salt forms within the plant

tissue. The free bases are then extracted using an organic solvent like ethyl acetate or

chloroform.[11][12]

Acid-Base Extraction for Purification: The organic extract containing the crude alkaloids is

then subjected to a liquid-liquid extraction with an acidic aqueous solution. This protonates
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the basic alkaloids, making them soluble in the aqueous phase, while neutral and acidic

impurities remain in the organic phase.[10][13]

Liberation and Final Extraction: The acidic aqueous solution is then basified to deprotonate

the alkaloids, causing them to precipitate or become soluble again in an organic solvent. A

final extraction with an immiscible organic solvent yields the purified alkaloid mixture.[10][13]

Chromatographic Separation: The mixture of alkaloids is then separated into individual

compounds using chromatographic techniques, such as column chromatography or

preparative high-performance liquid chromatography (HPLC).[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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